Cas no 891143-90-1 (N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-methoxybenzamide)

• Product Name: N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-methoxybenzamide
• CAS No: 891143-90-1
• MF: C₁₈H₁₇N₃O₃
• MW: 323.345884084702
• CID: 6233802
• PubChem ID: 7533206
• Update Time: 2025-06-12

N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-methoxybenzamide
• F2518-0162
• N-(5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-4-methoxybenzamide
• 891143-90-1
• VU0491137-1
• AKOS024656282
• N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-4-methoxybenzamide
• AB00678959-01

• Inchi： 1S/C18H17N3O3/c1-11-4-9-15(12(2)10-11)17-20-21-18(24-17)19-16(22)13-5-7-14(23-3)8-6-13/h4-10H,1-3H3,(H,19,21,22)
• InChI Key： NZOUXZYPTLWSRT-UHFFFAOYSA-N
• SMILES： O1C(=NN=C1C1C=CC(C)=CC=1C)NC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 323.12699141g/mol
• Monoisotopic Mass: 323.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 77.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-methoxybenzamide

Professional Introduction to N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-methoxybenzamide (CAS No. 891143-90-1)

N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-methoxybenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 891143-90-1, represents a unique structural motif that combines a benzamide moiety with an oxadiazole ring system. The presence of both 2,4-dimethylphenyl and 4-methoxybenzamide substituents enhances its potential biological activity, making it a promising candidate for further investigation in medicinal chemistry.

The oxadiazole core is a well-documented pharmacophore in drug discovery, exhibiting a wide range of biological activities including antiviral, anti-inflammatory, and anticancer properties. The incorporation of the 5-(2,4-dimethylphenyl) group into the oxadiazole framework is particularly noteworthy, as it introduces steric and electronic effects that can modulate the compound's interactions with biological targets. This structural feature has been strategically employed in the design of novel therapeutic agents to improve binding affinity and selectivity.

The benzamide moiety is another critical component of this compound that contributes to its pharmacological potential. Benzamides are known for their ability to act as protease inhibitors, which has led to their extensive use in the development of drugs targeting diseases such as cancer and inflammation. The methoxy group at the 4-position of the benzamide further fine-tunes its properties by introducing a hydroxyl group that can engage in hydrogen bonding interactions with biological targets. This combination of structural elements makes N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-methoxybenzamide a versatile scaffold for drug discovery.

In recent years, there has been growing interest in developing small molecule inhibitors that target specific enzymes involved in cancer progression. One such enzyme is poly(ADP-ribose) polymerase (PARP), which plays a crucial role in DNA repair and cell survival. Inhibitors of PARP have shown significant promise in treating certain types of cancer, particularly those with defects in DNA repair pathways. The oxadiazole-containing compounds have been investigated as potential PARP inhibitors due to their ability to bind effectively to the enzyme's active site. The structural features of N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-methoxybenzamide, including the oxadiazole ring and the benzamide moiety, make it an attractive candidate for further exploration as a PARP inhibitor.

The synthesis of N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-methoxybenzamide involves multiple steps that require careful optimization to ensure high yield and purity. The key step in the synthesis is the formation of the oxadiazole ring, which can be achieved through various cycloaddition reactions or condensation processes. Once the oxadiazole core is established, functionalization with the 5-(2,4-dimethylphenyl) group and subsequent coupling with the benzamide moiety can be performed using established coupling techniques such as amide bond formation. The introduction of the methoxy group at the 4-position of the benzamide requires precise control over reaction conditions to avoid unwanted side products.

The pharmacological evaluation of N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-methoxybenzamide has revealed several promising activities. In vitro studies have demonstrated its ability to inhibit various enzymes relevant to cancer biology. Additionally, preliminary cell-based assays suggest that this compound exhibits cytotoxic effects against certain cancer cell lines. These findings are consistent with the known biological activities of oxadiazole derivatives and highlight the potential of this compound as a lead molecule for further development.

The structural diversity introduced by the combination of different substituents on the oxadiazole and benzamide moieties allows for fine-tuning of pharmacological properties. This flexibility makes N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-methoxybenzamide an excellent starting point for structure-based drug design. By systematically modifying various functional groups within its framework, researchers can explore new chemical space and identify compounds with enhanced potency and selectivity.

The growing body of evidence supporting the use of oxadiazole-containing compounds in drug development underscores their importance as pharmacophores in medicinal chemistry. The unique combination of electronic and steric properties provided by these heterocycles makes them valuable tools for designing novel therapeutic agents. As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis, compounds like N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylyl]-N-methyl]benzamide (CAS No. 891143-90--1) will play an increasingly important role in addressing unmet medical needs.